Cas no 824417-06-3 (2-(furan-2-yl)-N,N-dimethyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine)

• Product name: 2-(furan-2-yl)-N,N-dimethyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine
• CAS No: 824417-06-3
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 5419216

2-(furan-2-yl)-N,N-dimethyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-N,N-dimethyl-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine
• 2-(furan-2-yl)-N,N-dimethyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

• Inchi： 1S/C16H16N2O4S/c1-11-6-8-12(9-7-11)23(19,20)15-16(18(2)3)22-14(17-15)13-5-4-10-21-13/h4-10H,1-3H3
• InChI Key： PZKPOSGOOKIOHU-UHFFFAOYSA-N
• SMILES： O1C(N(C)C)=C(S(C2=CC=C(C)C=C2)(=O)=O)N=C1C1=CC=CO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 2-(furan-2-yl)-N,N-dimethyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine

Comprehensive Overview of 2-(furan-2-yl)-N,N-dimethyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine (CAS No. 824417-06-3)

2-(furan-2-yl)-N,N-dimethyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine (CAS No. 824417-06-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, with its unique oxazole and furan moieties, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and advanced material synthesis. Researchers and industries are increasingly interested in its potential applications, particularly in the development of novel therapeutics and functional materials.

The molecular structure of 2-(furan-2-yl)-N,N-dimethyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine combines a furan ring and an oxazole core, which are known for their electron-rich characteristics and bioactivity. The presence of the 4-methylbenzenesulfonyl group further enhances its stability and reactivity, making it suitable for various synthetic transformations. This compound is often explored in the context of heterocyclic chemistry, a field that has seen exponential growth due to its relevance in medicinal chemistry and agrochemicals.

One of the most compelling aspects of CAS No. 824417-06-3 is its potential role in drug discovery. The oxazole scaffold is a common motif in many FDA-approved drugs, and modifications to this core can lead to compounds with enhanced pharmacokinetic properties. Recent studies have highlighted the utility of 2-(furan-2-yl)-N,N-dimethyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine in the synthesis of kinase inhibitors and antimicrobial agents, addressing some of the most pressing challenges in modern medicine, such as antibiotic resistance and targeted cancer therapies.

In addition to its pharmaceutical applications, 2-(furan-2-yl)-N,N-dimethyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine is also being investigated for its use in advanced materials. The compound's ability to form stable complexes with metals and other organic molecules makes it a candidate for developing organic semiconductors and photovoltaic materials. With the global push toward sustainable energy solutions, researchers are keen on exploring how such compounds can contribute to more efficient solar cells and electronic devices.

The synthesis of CAS No. 824417-06-3 typically involves multi-step organic reactions, including cyclization and sulfonylation processes. These methods are well-documented in the literature, but ongoing research aims to optimize the yield and purity of the compound, reducing the environmental impact of its production. Green chemistry principles are increasingly being applied to the synthesis of such heterocyclic compounds, aligning with the broader industry trend toward sustainability.

Market demand for 2-(furan-2-yl)-N,N-dimethyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine is expected to rise, driven by its expanding applications in both the pharmaceutical and material science sectors. Companies specializing in fine chemicals and custom synthesis are actively stocking this compound to meet the needs of research institutions and industrial clients. Furthermore, the compound's unique properties make it a subject of interest in academic circles, where it is frequently cited in studies on heterocyclic compound reactivity and structure-activity relationships.

For researchers and professionals seeking high-quality CAS No. 824417-06-3, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Purity and consistency are critical, especially when the compound is used in sensitive applications like drug development or material fabrication. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the identity and purity of the compound.

In conclusion, 2-(furan-2-yl)-N,N-dimethyl-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-amine (CAS No. 824417-06-3) represents a fascinating area of research with broad implications across multiple industries. Its unique structural features and versatile applications make it a compound worth watching in the coming years. As scientific advancements continue to uncover new possibilities for heterocyclic compounds, this molecule is poised to play a pivotal role in shaping the future of pharmaceuticals and advanced materials.